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Compound of Interest

Compound Name: Demethylcarolignan E

Cat. No.: B1153482

Demethylcarolignan E: A Lighan with
Therapeutic Potential

A Technical Whitepaper for Researchers and Drug Development Professionals

Core Finding: Demethylcarolignan E is classified as
a lighan, a class of naturally occurring polyphenolic
compounds.

This document provides a comprehensive overview of Demethylcarolignan E, a lignan
isolated from Sambucus williamsii Hance. It details its chemical nature, summarizes key
guantitative data on its biological activities, outlines experimental protocols for its study, and
visualizes associated cellular signaling pathways. This technical guide is intended for
researchers, scientists, and professionals in the field of drug development.

Chemical Classification and Structure

Demethylcarolignhan E belongs to the lignan class of phenylpropanoid dimers. Lignans are
characterized by the coupling of two C6C3 units. The specific arrangement and linkage of
these units define the subclass of the lignan. While the definitive structural elucidation data for
Demethylcarolignan E, specifically the linkage between its phenylpropanoid units, is not yet
publicly available in detail, its nomenclature as "carolignan” strongly indicates its membership
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in this compound class. Further spectroscopic analysis, including Nuclear Magnetic Resonance
(NMR), is required for a complete structural assignment and to definitively classify its linkage

type (e.g., B-B', a-B', etc.).

Biological Activities and Therapeutic Potential

Lignans isolated from Sambucus williamsii have demonstrated a range of biological activities,
suggesting therapeutic potential for Demethylcarolignan E in similar areas. The primary
activities reported for related carolignans include anti-inflammatory effects and the promotion of
bone formation.

Anti-inflammatory Activity

Several lignans from Sambucus williamsii have shown significant anti-inflammatory properties.
For instance, studies on related compounds have demonstrated the inhibition of nitric oxide
(NO) production in lipopolysaccharide (LPS)-stimulated murine microglia BV-2 cells. This
inhibitory action on a key inflammatory mediator suggests a potential mechanism for
neuroprotection and the management of inflammatory conditions.

Osteogenic Activity

Lignans from Sambucus williamsii have been identified as the primary bioactive components
responsible for the plant's traditional use in treating bone fractures. Research has shown that
these compounds can promote the proliferation of osteoblastic-like UMR106 cells, indicating a
potential role in bone formation and the treatment of osteoporosis.[1]

Table 1: Summary of Quantitative Data for Lignans from Sambucus williamsii
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Quantitative

Compound Biological
. Assay System Data Reference
Class Activity
(IC50/EC50)
IC50 values
Inhibition of NO ranging from
) Anti- production in 6.82 uM to 14.70
Lignans _ _ _ (2]
inflammatory LPS-stimulated UM for various
BV-2 cells isolated lignans.
(2]
Increased cell
numbers by
25.1% to 31.3%
Proliferation of )
_ _ o at concentrations
Lignans Osteogenic osteoblastic-like
of 1071° M to
UMR106 cells
10-7 M for

various isolated

lignans.[1]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and advancement of

research. Below are summarized protocols for key experiments related to the study of lignans

from Sambucus williamsii.

Isolation and Purification of Lighans

A general workflow for the isolation of lignans from Sambucus williamsii involves the following

steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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